Cas no 1038810-51-3 (2-(1-isocyanoethyl)-1,4-dimethylbenzene)

• Product Name: 2-(1-isocyanoethyl)-1,4-dimethylbenzene
• CAS No: 1038810-51-3
• MF: C₁₁H₁₃N
• MW: 159.227622747421
• CID: 6532660
• PubChem ID: 3540163
• Update Time: 2025-06-10

2-(1-isocyanoethyl)-1,4-dimethylbenzene Chemical and Physical Properties

Names and Identifiers

• 2-(1-isocyanoethyl)-1,4-dimethylbenzene
• EN300-1789999
• 1038810-51-3

• Inchi： 1S/C11H13N/c1-8-5-6-9(2)11(7-8)10(3)12-4/h5-7,10H,1-3H3
• InChI Key： CVFKGWSWBVZZDE-UHFFFAOYSA-N
• SMILES： [N+](#[C-])C(C)C1C=C(C)C=CC=1C

Computed Properties

• Exact Mass: 159.104799419g/mol
• Monoisotopic Mass: 159.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 4.4Ų

Additional information on 2-(1-isocyanoethyl)-1,4-dimethylbenzene

Comprehensive Overview of 2-(1-isocyanoethyl)-1,4-dimethylbenzene (CAS No. 1038810-51-3): Properties, Applications, and Industry Trends

2-(1-isocyanoethyl)-1,4-dimethylbenzene (CAS No. 1038810-51-3) is a specialized organic compound gaining attention in pharmaceutical and fine chemical research. This aromatic isocyanide derivative features a unique molecular structure, combining a 1,4-dimethylbenzene core with an isocyanoethyl functional group. Its isocyanide moiety makes it particularly valuable as a building block in multicomponent reactions, a hot topic in modern synthetic chemistry.

Recent studies highlight the compound’s role in Ugi-type reactions, where it serves as a critical intermediate for synthesizing heterocycles and peptidomimetics. Researchers are exploring its potential in drug discovery, especially for targeted therapies—a trending focus in AI-driven molecular design. The compound’s CAS No. 1038810-51-3 is frequently searched in databases like SciFinder and Reaxys, reflecting growing interest in its structure-activity relationships.

From an industrial perspective, 2-(1-isocyanoethyl)-1,4-dimethylbenzene aligns with the demand for sustainable synthetic routes. Its applications in catalysis and green chemistry protocols resonate with the global push for eco-friendly manufacturing. Analytical techniques such as HPLC and NMR are typically employed to verify its purity, a common query among quality control specialists.

The compound’s stability under inert conditions makes it suitable for high-throughput screening—a technique widely discussed in pharmaceutical forums. Notably, its methyl-substituted aromatic ring enhances steric control in reactions, a feature highlighted in recent patent literature. Suppliers often list it under alternative names like 1,4-dimethyl-2-(1-isocyanoethyl)benzene, emphasizing the need for precise nomenclature in procurement.

Emerging trends in chemoinformatics have spurred discussions about 1038810-51-3’s potential in machine learning-based compound prediction. Its lipophilicity (logP) and hydrogen bonding capacity are key parameters for ADMET modeling, addressing frequent user searches about molecular properties. Storage recommendations typically suggest anhydrous conditions, a detail crucial for laboratory safety protocols.

In summary, 2-(1-isocyanoethyl)-1,4-dimethylbenzene represents a nexus of innovation in medicinal chemistry and process optimization. Its CAS No. 1038810-51-3 serves as a gateway to advanced research, while its adaptability meets both academic and industrial needs in the evolving landscape of small-molecule therapeutics.